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Cholest-5-en-3-yl 3,5-dinitrobenzoate Cholest-5-en-3-yl 3,5-dinitrobenzoate
Brand Name: Vulcanchem
CAS No.: 25279-63-4
VCID: VC0514725
InChI: InChI=1S/C34H48N2O6/c1-21(2)7-6-8-22(3)29-11-12-30-28-10-9-24-19-27(13-15-33(24,4)31(28)14-16-34(29,30)5)42-32(37)23-17-25(35(38)39)20-26(18-23)36(40)41/h9,17-18,20-22,27-31H,6-8,10-16,19H2,1-5H3
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC(=CC(=C5)[N+](=O)[O-])[N+](=O)[O-])C)C
Molecular Formula: C34H48N2O6
Molecular Weight: 580.8g/mol

Cholest-5-en-3-yl 3,5-dinitrobenzoate

CAS No.: 25279-63-4

Main Products

VCID: VC0514725

Molecular Formula: C34H48N2O6

Molecular Weight: 580.8g/mol

Cholest-5-en-3-yl 3,5-dinitrobenzoate - 25279-63-4

CAS No. 25279-63-4
Product Name Cholest-5-en-3-yl 3,5-dinitrobenzoate
Molecular Formula C34H48N2O6
Molecular Weight 580.8g/mol
IUPAC Name [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3,5-dinitrobenzoate
Standard InChI InChI=1S/C34H48N2O6/c1-21(2)7-6-8-22(3)29-11-12-30-28-10-9-24-19-27(13-15-33(24,4)31(28)14-16-34(29,30)5)42-32(37)23-17-25(35(38)39)20-26(18-23)36(40)41/h9,17-18,20-22,27-31H,6-8,10-16,19H2,1-5H3
Standard InChIKey HHGUYYDVBVJLCU-UHFFFAOYSA-N
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC(=CC(=C5)[N+](=O)[O-])[N+](=O)[O-])C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC(=CC(=C5)[N+](=O)[O-])[N+](=O)[O-])C)C
PubChem Compound 91376
Last Modified Nov 11 2021
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